Cas no 1784355-45-8 (1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-ol)

• Product Name: 1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-ol
• CAS No: 1784355-45-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 6189430
• PubChem ID: 84766862
• Update Time: 2025-06-29

1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-ol
• 1784355-45-8
• EN300-1732151
• 1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-ol

• Inchi： 1S/C9H9N3O/c13-9(2-3-9)7-5-10-8-1-4-11-12(8)6-7/h1,4-6,13H,2-3H2
• InChI Key： QNJPGKXEKNLZTC-UHFFFAOYSA-N
• SMILES： OC1(C2C=NC3=CC=NN3C=2)CC1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-ol

Comprehensive Overview of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-ol (CAS No. 1784355-45-8): Structure, Applications, and Research Insights

1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-ol (CAS No. 1784355-45-8) is a heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. The compound features a fused pyrazolo[1,5-a]pyrimidine core linked to a cyclopropanol moiety, which contributes to its potential bioactivity. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in kinase inhibition and metabolic pathway modulation.

The structural elegance of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-ol lies in its ability to mimic natural purine bases, making it a candidate for targeting nucleic acid interactions. Recent studies highlight its relevance in cancer therapeutics, where derivatives of this scaffold have shown promise in preclinical models. The cyclopropane ring introduces steric constraints that enhance binding selectivity—a hot topic in precision medicine discussions.

From a synthetic chemistry perspective, the preparation of CAS 1784355-45-8 often involves palladium-catalyzed cross-coupling reactions or cyclization strategies. These methods align with the growing demand for green chemistry approaches, as emphasized in recent ACS Sustainable Chemistry publications. The compound’s stability under physiological conditions also makes it suitable for prodrug development, addressing frequent search queries like "improving drug bioavailability."

In agrochemical applications, 1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-ol derivatives are being investigated for their potential as plant growth regulators. Its structural motifs may influence auxin-like pathways, resonating with the surge in searches for "sustainable crop enhancers." Computational studies using AI-driven molecular docking (a trending topic in 2024) suggest this compound could interact with plant hormone receptors.

The pharmacological profile of CAS 1784355-45-8 is under rigorous evaluation, particularly for CNS disorders. Its ability to cross the blood-brain barrier (a frequently searched term in neuropharmacology) has sparked interest in neurodegenerative disease research. Notably, the hydroxyl group on the cyclopropane ring offers a handle for further derivatization—key to addressing "drug half-life extension" challenges.

Quality control of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-ol requires advanced analytical techniques like HPLC-MS and NMR spectroscopy, reflecting industry demands for "high-purity specialty chemicals." Regulatory compliance with ICH guidelines (another high-search-volume term) is critical for its adoption in clinical trials. Recent patent filings indicate growing IP activity around this scaffold.

Environmental fate studies of 1784355-45-8 reveal moderate biodegradability, aligning with EPA’s Safer Choice criteria—a trending consideration among environmentally conscious manufacturers. Its low ecotoxicity profile positions it favorably compared to traditional heterocycles, addressing Google Trends spikes in "eco-friendly chemical alternatives."

Future directions for this compound include combinatorial chemistry libraries and machine learning-assisted property prediction. As the pharmaceutical industry shifts toward fragment-based drug design (a 2024 research hotspot), the compact yet functionalized structure of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-ol offers distinct advantages for lead optimization.